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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2'-hydroxy-2,6-dimethylbenzanilide,
a member of the benzanilide class of chemical compounds. While specific data for this exact
molecule is limited in public databases, this document synthesizes information from related
structures and general synthetic methodologies to offer valuable insights for research and
development professionals.

Chemical Identity and Nomenclature

2'-hydroxy-2,6-dimethylbenzanilide, also known by its systematic IUPAC name 2-hydroxy-N-
(2,6-dimethylphenyl)benzamide, is a derivative of benzamide with a hydroxyl group on the
benzoyl ring and two methyl groups on the aniline moiety. A specific CAS Registry Number for
this compound has not been readily identified in major chemical databases. However, a closely
related nitrated derivative, N-(2,6-Dimethylphenyl)-2-hydroxy-3-nitrobenzamide, is registered
under CAS Number 63981-17-9[1]. This suggests that the parent compound is a viable
chemical entity, likely synthesized as a research intermediate.
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Identifier Value

Systematic Name 2-hydroxy-N-(2,6-dimethylphenyl)benzamide
Common Synonyms 2'-hydroxy-2,6-dimethylbenzanilide

CAS Registry Number Not Found

63981-17-9 (for N-(2,6-Dimethylphenyl)-2-
hydroxy-3-nitrobenzamide)[1]

Related CAS Number

Molecular Formula Ci15H1sNO2

Molecular Weight 241.29 g/mol

Synthesis Methodology

The synthesis of 2'-hydroxy-2,6-dimethylbenzanilide can be achieved through the amidation of
a salicylic acid derivative with 2,6-dimethylaniline. A common and effective method involves the
conversion of salicylic acid to its more reactive acid chloride, followed by reaction with the
amine.

Experimental Protocol: Synthesis of 2-hydroxy-N-(2,6-
dimethylphenyl)benzamide

This protocol is adapted from general procedures for the synthesis of N-benzamide
derivatives[2].

Step 1: Formation of Salicyloyl Chloride

« In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend
salicylic acid (1 equivalent) in an excess of thionyl chloride (SOCL2).

e Add a catalytic amount of N,N-dimethylformamide (DMF).

e Heat the reaction mixture to reflux and maintain for 2-3 hours, or until the evolution of gas
(HCl and SO32) ceases.
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» Remove the excess thionyl chloride under reduced pressure to obtain crude salicyloyl
chloride, which can be used directly in the next step.

Step 2: Amidation with 2,6-Dimethylaniline

e Dissolve 2,6-dimethylaniline (1 equivalent) in a suitable anhydrous solvent such as
dichloromethane (DCM) or tetrahydrofuran (THF) in a separate flask under an inert
atmosphere (e.g., nitrogen or argon).

e Cool the solution to 0°C using an ice bath.

e Slowly add the crude salicyloyl chloride (1 equivalent) dissolved in the same anhydrous
solvent to the solution of 2,6-dimethylaniline.

e Add a non-nucleophilic base, such as triethylamine or pyridine (1.1 equivalents), to scavenge
the HCI byproduct formed during the reaction.

o Allow the reaction mixture to warm to room temperature and stir for 8-12 hours.
» Monitor the reaction progress by thin-layer chromatography (TLC).

e Upon completion, quench the reaction with water and extract the product with an organic
solvent.

e Wash the organic layer sequentially with dilute acid (e.g., 1M HCI) to remove unreacted
amine, and then with a saturated sodium bicarbonate solution to remove unreacted acid
chloride and salicylic acid.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield the crude product.

 Purify the crude 2'-hydroxy-2,6-dimethylbenzanilide by recrystallization or column
chromatography.
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Caption: Synthetic workflow for 2'-hydroxy-2,6-dimethylbenzanilide.

Physicochemical Properties (Estimated)

Direct experimental data for 2'-hydroxy-2,6-dimethylbenzanilide is not readily available. The
following properties are estimated based on the known properties of related benzamide and

salicylanilide compounds.
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Estimated Value / ] S
Property o Basis of Estimation
Characteristic

) ) ) General appearance of
Appearance White to off-white solid _ o
benzamide derivatives|[3].

Benzamide itself is a solid with

Expected to be a solid with a a melting point of 127-130

Melting Point ] ) ) o
defined melting point °C[3]. Substitution generally
affects the melting point.
Benzamide has low water
) ] solubility but is soluble in
Sparingly soluble in water, ]
- ] ] ) organic solvents[3]. The added
Solubility soluble in organic solvents like ]
hydrophobic methyl and
ethanol, acetone, and DMSO.
phenyl groups would further
decrease water solubility.
Based on the chemical
Hydrogen Bond Donor 2 (from -OH and -NH)
structure.
Based on the chemical
Hydrogen Bond Acceptor 2 (from C=0 and -OH)

structure.

Potential Applications in Research and Drug
Development

Benzamide and salicylanilide derivatives are known to possess a wide range of biological
activities, suggesting potential applications for 2'-hydroxy-2,6-dimethylbenzanilide in various
fields of research.

» Antimicrobial and Antifungal Agents: Salicylanilides, which share the core 2-hydroxy-N-
phenylbenzamide structure, have been investigated for their antimicrobial properties[4]. The
specific substitutions on both the salicylic acid and aniline moieties can significantly influence
the spectrum and potency of their activity.

e Enzyme Inhibition: Certain 2-hydroxy-N-phenylbenzamides have been shown to inhibit
enzymes such as acetylcholinesterase and butyrylcholinesterase, which are relevant targets
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in the research of neurodegenerative diseases like Alzheimer's disease[5].

e Anticonvulsant and Analgesic Properties: The broader class of benzamide derivatives has
been explored for its potential anticonvulsant and analgesic effects[6][7]. The structural
features of 2'-hydroxy-2,6-dimethylbenzanilide make it a candidate for investigation in these
areas.
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Caption: Potential research applications of 2'-hydroxy-2,6-dimethylbenzanilide.

Conclusion

2'-hydroxy-2,6-dimethylbenzanilide is a chemical compound with potential for further
investigation in medicinal chemistry and materials science. While detailed characterization is
not widely published, its synthesis is achievable through established chemical reactions. The
structural relationship to biologically active benzamides and salicylanilides suggests that this
molecule may exhibit interesting pharmacological properties, warranting further exploration by
the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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